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Compound of Interest

Di-tert-butyl N,N-
Compound Name:
diethylphosphoramidite

Cat. No.: B043657

Essential Safety and Handling Guide for Di-tert-
butyl N,N-diethylphosphoramidite

Audience: Researchers, scientists, and drug development professionals.

This guide provides crucial safety, handling, and disposal information for Di-tert-butyl N,N-
diethylphosphoramidite (CAS No. 117924-33-1). Adherence to these protocols is essential
for ensuring personal safety and maintaining a secure laboratory environment.

Chemical and Physical Properties

A summary of the key quantitative data for Di-tert-butyl N,N-diethylphosphoramidite is
provided below.
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Property Value
CAS Number 117924-33-1
Molecular Formula C12H2sNO2P[1][2]

Molecular Weight 249.33 g/mol [1][3]

Form Liquid[3]

Assay 93%][3]

Density 0.896 g/mL at 25 °C (lit.)[3]
Boiling Point 39-41 °C /0.3 mmHg (lit.)[3]

Refractive Index

n20/D 1.434 (lit.)[3]

Flash Point

78 °C (172.4 °F) - closed cup[3]

Storage Temperature 2-8°C[3]

Hazard Identification and Safety Precautions

Di-tert-butyl N,N-diethylphosphoramidite is a combustible liquid that can cause skin and eye
irritation, and may cause respiratory irritation.[3][4][5]

Signal Word: Warning[3]

Hazard Statements:

e H315: Causes skin irritation.[3]

e H319: Causes serious eye irritation.[3]

e H335: May cause respiratory irritation.[3][5]
Precautionary Statements:

e Prevention:

o P261: Avoid breathing dust/fume/gas/mist/vapors/spray.[3][5]
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[e]

P264: Wash face, hands and any exposed skin thoroughly after handling.[3][4][5]

o

P271: Use only outdoors or in a well-ventilated area.[3][5]

[¢]

P280: Wear protective gloves/protective clothing/eye protection/face protection.[3][4][5]

[¢]

Keep away from heat, sparks, open flames, and hot surfaces. - No smoking.[4]

[e]

Take precautionary measures against static discharges.[4]

e Response:
o P302 + P352: IF ON SKIN: Wash with plenty of soap and water.[3][4][5]

o P305 + P351 + P338: IF IN EYES: Rinse cautiously with water for several minutes.
Remove contact lenses, if present and easy to do. Continue rinsing.[3][4][5]

o If skin or eye irritation persists: Get medical advice/attention.[4][5]
o Storage:
o Store in a well-ventilated place. Keep container tightly closed.[4][5]
o Keep cool.[4]
o Store locked up.[5]
e Disposal:
o P501: Dispose of contents/container to an approved waste disposal plant.[4][5]

Personal Protective Equipment (PPE)

The use of appropriate personal protective equipment is mandatory when handling
phosphoramidites.[6] The following table summarizes the recommended PPE.
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PPE Category Item Specifications
Use equipment tested and
approved under government
Eye/Face Protection Safety Goggles/Glasses standards such as NIOSH

(US) or EN 166 (EU).[4] Tightly
fitting with side-shields.[6]

Face Shield

Recommended when there is

a splash hazard.[6]

Skin Protection

Chemical-Impermeable Gloves

Handle with nitrile gloves.
Inspect gloves prior to use and
dispose of contaminated

gloves properly.[6]

Laboratory Coat

A laboratory coat must be

worn.[6]

Respiratory Protection

Respirator

For nuisance exposures use
type P95 (US) or type P1 (EU
EN 143) particle respirator. For
higher level protection use
type OV/AG/P99 (US) or type
ABEK-P2 (EU EN 143)
respirator cartridges. Use
respirators and components
tested and approved under
appropriate government
standards such as NIOSH
(US) or CEN (EU).[1]

Operational Plan: Step-by-Step Handling Procedure

1. Preparation:

o Ensure that an eyewash station and safety shower are close to the workstation location.[4]

o Work in a well-ventilated area, preferably a chemical fume hood.[6]
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o Gather all necessary PPE and handling equipment (e.g., non-sparking tools).[6]
2. Handling:

o Keep the container tightly sealed to prevent moisture and air exposure.[6]
e Avoid contact with skin and eyes.[6]

e Avoid the formation of aerosols.[6]

e Do not eat, drink, or smoke in the handling area.[6]

e Wash hands thoroughly after handling the compound.[6]

3. Storage:

o Store in a dry, well-ventilated area.[4][6]

e The recommended storage temperature is 2-8°C.[3]

o Keep away from heat, sparks, flame, and oxidizing agents.[4][6]

4. In Case of a Spill:

e Soak up with inert absorbent material.

o Keep in suitable, closed containers for disposal.[4]

e Remove all sources of ignition.[4]

Disposal Plan

Chemical waste generators must determine whether a discarded chemical is classified as a
hazardous waste and must consult local, regional, and national hazardous waste regulations to
ensure complete and accurate classification.[4]

Deactivation of Phosphoramidite Waste (for small quantities): The reactive phosphoramidite
can be hydrolyzed to a less reactive H-phosphonate species for safer disposal. This procedure
should be performed in a fume hood.[6]
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Waste Collection:
o Collect waste in a designated, approved hazardous waste container.
o Ensure the container is properly labeled.

» Dispose of contents/container to an approved waste disposal plant.[4][5]

Experimental Workflow and Safety Protocol

The following diagram illustrates the logical flow of operations for safely handling Di-tert-butyl
N,N-diethylphosphoramidite.
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Caption: Safe handling workflow for Di-tert-butyl N,N-diethylphosphoramidite.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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